Cas no 1000574-94-6 (<br>3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxi de)

<br>3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxi de structure
1000574-94-6 structure
Product Name:<br>3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxi de
CAS No:1000574-94-6
MF:C15H24N4O2S
MW:324.441661834717
CID:3157572
PubChem ID:135949944
Update Time:2025-04-21

<br>3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxi de Chemical and Physical Properties

Names and Identifiers

    • <br>3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxi de
    • 1000574-94-6
    • MFCD09877833
    • 3-[3-(Diethylamino)propylamino]-4-methyl-4H-1,2,4-benzothiadiazin-1,1-dioxide
    • MDL: MFCD09877833
    • Inchi: 1S/C15H24N4O2S/c1-4-19(5-2)12-8-11-16-15-17-22(20,21)14-10-7-6-9-13(14)18(15)3/h6-7,9-10H,4-5,8,11-12H2,1-3H3,(H,16,17)
    • InChI Key: RCGPKDRNYCMMDZ-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2N(C)/C(=N\CCCN(CC)CC)/N1)(=O)=O

Computed Properties

  • Exact Mass: 324.16199719Da
  • Monoisotopic Mass: 324.16199719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.4Ų
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